Cas no 61747-84-0 (1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-)

1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl- structure
61747-84-0 structure
Product Name:1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-
CAS No:61747-84-0
MF:C13H15N3O
MW:229.277702569962
CID:467658
PubChem ID:19281566
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-
    • 1,3,5-trimethyl-N-phenylpyrazole-4-carboxamide
    • DTXSID30598243
    • AKOS009126964
    • Z241918940
    • 1,3,5-Trimethyl-N-phenyl-1H-pyrazole-4-carboxamide
    • N-phenyl-1,3,5-trimethylpyrazole-4-carboxamide
    • 61747-84-0
    • Inchi: 1S/C13H15N3O/c1-9-12(10(2)16(3)15-9)13(17)14-11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,17)
    • InChI Key: PVAREJDJSSOKCX-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NN(C)C=1C)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.12165
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent